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The selection of a suitable plasticizer is a critical consideration in the formulation of polyvinyl
chloride (PVC) products, directly impacting their performance, safety, and regulatory
compliance. As the industry moves away from traditional ortho-phthalate plasticizers due to
health and environmental concerns, non-phthalate alternatives such as Diethyl cyclohexane-
1,2-dicarboxylate (DEHCH) and 1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH)
have emerged as leading contenders. This guide provides an objective comparison of the
performance of DEHCH and DINCH in PVC, supported by experimental data, to aid
researchers, scientists, and drug development professionals in making informed decisions.

Overview of DEHCH and DINCH

Diethyl cyclohexane-1,2-dicarboxylate (DEHCH) is a non-phthalate plasticizer characterized
by its excellent compatibility with PVC, low volatility, and high plasticizing efficiency. It is often
positioned as a safer alternative to traditional plasticizers, suitable for sensitive applications
such as toys, medical devices, and food contact materials.[1]
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1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH), commercially known as
Hexamoll® DINCH, is another widely used non-phthalate plasticizer. It is produced by the
hydrogenation of diisononyl phthalate (DINP) and is recognized for its favorable toxicological
profile and good performance characteristics in PVC.[2] DINCH is also approved for use in food
contact applications.

Performance Comparison: Data Summary

The following tables summarize the key performance indicators of DEHCH and DINCH in PVC
formulations based on available experimental data. It is important to note that direct
comparative studies under identical conditions are limited, and the data presented here are
compiled from various sources.

Table 1: Mechanical E ies of Plasticized

Property PVC with DEHCH PVC with DINCH Test Method
Tensile Strength o

Similar to DINCH 8.8+04 ASTM D882
(MPa)
Elongation at Break o

Similar to DINCH 875 ASTM D882
(%)
Shore A Hardness Comparable to DINCH ~80 ASTM D2240

Note: Data for DINCH from a study with 40 phr plasticizer content. DEHCH data is based on a
study stating similar performance to DINCH.

[able 2: Migration Resistance in Food Simulants

Migration of . .
. ] Migration of DINCH
Food Simulant DEHCH (% weight . Test Method
(% weight loss)

loss)
Aqueous/Acidic
_ Low Low ASTM D1239
Simulants
Fatty Food Simulants Low, but higher than
. . Low _ _ ASTM D1239
(e.g., Olive Qil) in aqueous simulants
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Note: Both plasticizers exhibit low migration, a key advantage over traditional phthalates. The
rate of migration is generally higher in fatty food simulants due to the lipophilic nature of the
plasticizers.[3][4]

Table 3: Thermal Stability (Thermogravimetric Analysis -

TGA)
Property PVC with DEHCH PVC with DINCH Test Method
Onset of Degradation )
0 Data not available ~250-300 °C TGA
Major Weight Loss )
Data not available ~300-450 °C TGA

Region (°C)

Note: While specific TGA data for DEHCH was not available in the reviewed literature, its low
volatility suggests good thermal stability, comparable to other high-molecular-weight
plasticizers.[1]

Experimental Protocols
Mechanical Properties Testing

This test method determines the tensile properties of thin plastic sheeting.

e Specimen Preparation: Strips of the plasticized PVC sheet, typically 1 inch wide and 6
inches long, are cut.[5]

o Test Procedure: Specimens are conditioned at 23 + 2 °C and 50 = 5 % relative humidity.[6]
They are then placed in the grips of a universal testing machine and pulled at a constant rate
of crosshead displacement until they break.[5][7][8]

o Data Collection: The force required to break the specimen (tensile strength) and the extent of
stretching before breaking (elongation at break) are recorded.[5][6]

This method measures the indentation hardness of plastics and elastomers.
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e Specimen Preparation: A flat specimen with a minimum thickness of 6.4 mm is required.[9]
[10] If necessary, multiple layers can be stacked to achieve the required thickness.[10]

o Test Procedure: The durometer is pressed firmly against the specimen, ensuring the indenter
is perpendicular to the surface.[11] The hardness reading is taken within one second of firm
contact.[11]

o Data Collection: The Shore A hardness value is read directly from the durometer scale.[10]

Migration Testing (ASTM D1239)

This standard test method covers the determination of the resistance of plastic films to
extraction by chemicals.

e Specimen Preparation: Specimens of a standard size (e.g., 50 x 50 mm) are cut from the
plasticized PVC sheet.[3]

o Test Procedure: The initial weight of the specimens is recorded. They are then completely
immersed in the chosen food simulant (e.g., distilled water, 10% ethanol for aqueous foods;
olive oil or isooctane for fatty foods) in a sealed container.[3] The immersion is carried out for
a specified time and at a controlled temperature (e.g., 24 hours at 23°C).[3] After immersion,
the specimens are removed, dried, and reweighed.

o Data Collection: The percentage of weight loss is calculated, which represents the amount of
plasticizer that has migrated into the simulant.[3]

Thermal Stability (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere.

e Specimen Preparation: A small, representative sample of the plasticized PVC is placed in a
TGA crucible.

o Test Procedure: The sample is heated at a constant rate (e.g., 10°C/min) in a controlled
atmosphere (e.g., nitrogen or air).[12]
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o Data Collection: The TGA instrument records the weight of the sample as the temperature
increases. The resulting thermogram shows the temperatures at which weight loss occurs,
indicating the degradation of the material.[12][13][14][15]

Visualization of Pathways and Workflows
Experimental Workflow for Performance Comparison

Sample Preparation

PVC + DEHCH Formulation PVC + DINCH Formulation

i i

Melt Blending & Sheet Formation

PerformancelTesting
Mechanical Properties Migration Resistance Thermal Stability
(ASTM D882, D2240) (ASTM D1239) (TGA)

Data Analysis & Compariso

Comparative Analysis of
DEHCH vs. DINCH Performance

Phase I Metabolism (Hydrolysis & Oxidation) Phase 11 Metabolism (Conjugation)

DEHCI:I /DINCH | Esterases M Metabolite CYP450 Enzymes _| Oxidized Metabolites UGT Enzymes @il CarEs Uiy B
(Diester) (e.g., Hydroxylated, Carboxylated) ¥

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.redalyc.org/pdf/470/47032470004.pdf
https://www.matec-conferences.org/articles/matecconf/pdf/2023/08/matecconf_mtme2023_02008.pdf
https://pdfs.semanticscholar.org/a2b8/63f41b45244c79b40616534ef3a2b581c5e4.pdf
https://www.researchgate.net/figure/TGA-thermogram-of-PVC-Degradation-proceeds-in-two-stages-From-190-to-350-C-elimination_fig3_347430053
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

DINCH Metabolite
(e.g., MINCH)

gonist Binding

Receptor Activation

PPAR«

Cellular Response

Altered Gene Expression
(e.g., Cebpa, Fabp4)

Changes in Lipid Metabolism

Physiologidal Outcome

Adipocyte Differentiation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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